Cas no 716376-17-9 (2-4-(4-methylphenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,2-benzothiazol-3-one)

• Product Name: 2-4-(4-methylphenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,2-benzothiazol-3-one
• CAS No: 716376-17-9
• MF: C₁₇H₁₂N₂OS₂
• MW: 324.419981002808
• CID: 6059719
• PubChem ID: 2327945
• Update Time: 2025-06-26

2-4-(4-methylphenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,2-benzothiazol-3-one Chemical and Physical Properties

Names and Identifiers

• 2-4-(4-methylphenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,2-benzothiazol-3-one
• Z56798575
• 2-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1,2-benzothiazol-3-one
• SCHEMBL12297905
• EN300-26867561
• HMS1407D08
• CHEMBL3621679
• Enamine_004650
• 716376-17-9

• Inchi： 1S/C17H12N2OS2/c1-11-6-8-12(9-7-11)14-10-21-17(18-14)19-16(20)13-4-2-3-5-15(13)22-19/h2-10H,1H3
• InChI Key： YWAKCMDUEHVUTF-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(N1C1=NC(=CS1)C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 324.03910536g/mol
• Monoisotopic Mass: 324.03910536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 86.7Ų

Additional information on 2-4-(4-methylphenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,2-benzothiazol-3-one

Recent Advances in the Study of 2-4-(4-methylphenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,2-benzothiazol-3-one (CAS: 716376-17-9)

The compound 2-4-(4-methylphenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,2-benzothiazol-3-one (CAS: 716376-17-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, featuring a benzothiazole core fused with a thiazole ring, has been the subject of multiple studies aimed at elucidating its biological activity, mechanism of action, and pharmacological potential.

Recent investigations have focused on the compound's role as a modulator of key cellular pathways, particularly those involved in inflammation and cancer. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 716376-17-9 exhibits potent inhibitory effects on NF-κB signaling, a critical pathway in inflammatory responses and tumorigenesis. The researchers employed a combination of in vitro assays and molecular docking simulations to characterize the compound's binding affinity for IκB kinase (IKK), with IC50 values in the low micromolar range.

Structural-activity relationship (SAR) studies have revealed that the 4-methylphenyl substitution at the thiazole moiety significantly enhances the compound's metabolic stability while maintaining its biological activity. This finding, reported in Bioorganic & Medicinal Chemistry Letters (2024), suggests that 716376-17-9 could serve as a promising lead compound for the development of novel anti-inflammatory agents with improved pharmacokinetic properties.

In oncology research, preliminary results from a collaborative study between academic and industry researchers indicate that 2-4-(4-methylphenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,2-benzothiazol-3-one shows selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated PI3K/AKT/mTOR pathways. The compound's ability to induce apoptosis while sparing normal cells has been attributed to its unique interaction with multiple molecular targets, as evidenced by proteomic profiling experiments.

Recent advancements in synthetic methodologies have also been reported for this compound. A 2024 publication in Organic Process Research & Development describes an optimized, scalable synthesis route for 716376-17-9 that improves yield and reduces environmental impact through green chemistry principles. This development is particularly significant for potential industrial-scale production should the compound progress through clinical trials.

Ongoing research is exploring the compound's potential in neurodegenerative diseases, with early-stage studies suggesting neuroprotective effects in cellular models of Parkinson's disease. While these findings are preliminary, they expand the potential therapeutic applications of this versatile chemical entity.

As research on 2-4-(4-methylphenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,2-benzothiazol-3-one continues to evolve, the compound represents an exciting example of how structural innovation in medicinal chemistry can yield molecules with diverse biological activities and therapeutic potential. Future studies are expected to focus on preclinical evaluation of optimized derivatives and elucidation of the compound's precise molecular targets.